Cas no 2228576-17-6 (3-difluoro(phenyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-difluoro(phenyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228576-17-6
• MF: C₁₃H₁₄F₂O₂
• MW: 240.245871067047
• CID: 6593138
• PubChem ID: 165640055
• Update Time: 2025-05-20

3-difluoro(phenyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-difluoro(phenyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1861972
• 2228576-17-6
• 3-[difluoro(phenyl)methyl]-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C13H14F2O2/c1-12(2)9(11(16)17)10(12)13(14,15)8-6-4-3-5-7-8/h3-7,9-10H,1-2H3,(H,16,17)
• InChI Key： FHVGVLUCZZCXMN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1C(C(=O)O)C1(C)C)F

Computed Properties

• Exact Mass: 240.09618601g/mol
• Monoisotopic Mass: 240.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-difluoro(phenyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid

3-Difluoro(phenyl)methyl-2,2-dimethylcyclopropane-1-carboxylic Acid

The compound with CAS No 2228576-17-6, known as 3-difluoro(phenyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a carboxylic acid group and a difluorophenylmethyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-difluoro(phenyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid in drug discovery and materials synthesis. Its cyclopropane ring, a three-membered carbon ring, is known for its high ring strain, which can be harnessed to induce specific reactivity in chemical reactions. The presence of the difluorophenylmethyl group further enhances its electronic properties, making it an interesting candidate for exploring new chemical reactions and molecular interactions.

One of the key areas of research involving this compound is its role in medicinal chemistry. Scientists have been investigating its potential as a lead compound for developing new drugs targeting various diseases. The carboxylic acid group in the molecule can be modified to create bioisosteres or to improve pharmacokinetic properties such as solubility and bioavailability. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with biological targets, providing insights into its therapeutic potential.

In addition to its medicinal applications, 3-difluoro(phenyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid has also been studied for its role in polymer synthesis. The cyclopropane ring's reactivity can be exploited to create novel polymer structures with unique mechanical and thermal properties. Researchers have reported that incorporating this compound into polymer backbones can significantly enhance the material's durability and resistance to environmental factors.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and the subsequent functionalization of the carboxylic acid group. Recent breakthroughs in asymmetric catalysis have enabled the production of enantiomerically pure samples, which are crucial for studying stereochemical effects in biological systems.

From a structural perspective, 3-difluoro(phenyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid exhibits a complex interplay between steric and electronic effects. The bulky 2,2-dimethyl groups on the cyclopropane ring create significant steric hindrance, which can influence both the molecule's reactivity and its ability to interact with other molecules. This steric effect is particularly important in enzymatic reactions where spatial arrangement plays a critical role.

Moreover, the fluorine atoms in the difluorophenylmethyl group contribute to the molecule's electronic characteristics by introducing electronegativity and aromaticity. These properties make the compound suitable for applications in electronics and optoelectronics, where precise control over molecular electronics is essential. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and other advanced electronic devices.

In terms of environmental impact, 3-difluoro(phenyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid has been subjected to rigorous toxicity testing to assess its safety for human use and environmental compatibility. Studies indicate that while it exhibits moderate toxicity under certain conditions, careful handling and controlled exposure can mitigate risks associated with its use.

The versatility of 3-difluoro(phenyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid lies in its ability to serve as a platform for further chemical modifications. By altering substituents on the phenyl ring or modifying the cyclopropane structure, chemists can tailor the molecule's properties to suit specific applications across diverse industries.

In conclusion, 3-difluoro(phenyl)methyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No 2228576-17-6) stands out as a multifaceted compound with promising applications in medicine, materials science, and electronics. Its unique structure and reactivity continue to drive innovative research efforts aimed at unlocking its full potential across various fields.